![molecular formula C17H20N2O8 B3030308 (R)-2-(Piperidin-3-yl)isoindoline-1,3-dione (2S,3S)-2,3-dihydroxysuccinate CAS No. 886588-62-1](/img/structure/B3030308.png)
(R)-2-(Piperidin-3-yl)isoindoline-1,3-dione (2S,3S)-2,3-dihydroxysuccinate
Overview
Description
The compound (R)-2-(Piperidin-3-yl)isoindoline-1,3-dione (2S,3S)-2,3-dihydroxysuccinate is a chiral molecule that is likely to have significant importance in medicinal chemistry due to its structural features. The presence of the piperidin-3-yl group and the isoindoline-1,3-dione moiety suggests that this compound could serve as a key intermediate or a building block in the synthesis of various pharmacologically active agents. The enantiopure form of such compounds is particularly valuable as they can lead to the development of drugs with improved efficacy and reduced side effects.
Synthesis Analysis
The synthesis of related chiral piperidin-3-yl compounds has been reported in the literature. For instance, a practical and enantiospecific synthesis of (−)-(R)- and (+)-(S)-piperidin-3-ol has been developed, which involves the enantiospecific ring openings of enantiomerically pure (R)- and (S)-2-(oxiran-2-ylmethyl)-1H-isoindole-1,3(2H)-diones . This method is azide-free and yields excellent results, indicating that similar strategies could potentially be applied to synthesize the compound .
Molecular Structure Analysis
The molecular structure of this compound would include several functional groups that are of interest. The piperidine ring is a common motif in many pharmaceuticals, and the isoindoline-1,3-dione structure is a rigid, bicyclic system that can impart conformational stability to the molecule. The presence of the dihydroxysuccinate moiety suggests potential for further functionalization or participation in chemical reactions due to the presence of hydroxyl groups.
Chemical Reactions Analysis
While specific reactions of this compound are not detailed in the provided papers, the related compound (R)-2-((2-oxooxazolidin-5-yl)methyl)isoindoline-1,3-dione has been synthesized with high enantiopurity and is a precursor to antibacterial agents . This suggests that the compound could also undergo various chemical reactions to yield pharmacologically active derivatives, especially considering the reactivity of the oxazolidinone moiety in related compounds.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from its structure. The chiral centers are likely to influence its optical properties, and the presence of multiple functional groups would affect its solubility, boiling point, and melting point. The enantiopurity, which is crucial for the biological activity of chiral drugs, can be assessed using techniques such as chiral HPLC, as demonstrated for the related compound .
Scientific Research Applications
Anti-mycobacterial and Cytotoxic Evaluation
A study highlighted the anti-mycobacterial activities of secondary amine-substituted isoindoline-1,3-dione-4-aminoquinolines, synthesized through microwave heating. A compound, specifically with a butyl chain as a spacer and piperidine as the secondary amine on the isoindoline ring, showed potent and non-cytotoxic properties, exhibiting significant minimum inhibitory concentration against Mycobacterium tuberculosis (Rani et al., 2019).
Antibacterial Activity
Microwave-assisted synthesis was employed to create 2-(4-phenyl-6-(4-(piperidin-1-yl) aryl substituted) pyrimidin-2-yl) isoindoline-1, 3-diones, which showed notable antibacterial activity. The process involved multiple stages of reactions, ultimately leading to the creation of compounds with significant antibacterial properties (Merugu et al., 2010).
Enantiospecific Synthesis
An enantiospecific, azide-free synthesis of (−)-(R)- and (+)-(S)-piperidin-3-ol was developed, showcasing excellent yield. This process involved the enantiospecific ring openings of enantiomerically pure (R)- and (S)-2-(oxiran-2-ylmethyl)-1H-isoindole-1,3(2H)-diones with diethyl malonate anion and subsequent decarboxylation, highlighting a precise synthesis method for specific enantiomers (Babu et al., 2014).
Molecular Docking and Cytotoxicity Investigation
A study synthesized a Mannich base molecule of 2-(piperidin-1-ylmethyl)isoindoline-1,3-dione and conducted a comprehensive investigation, including molecular geometry optimization, vibrational frequency assignments, and various computational analyses to understand the compound's interactions and stability. Additionally, molecular docking studies and cytotoxic activity resolution were performed, showcasing a multi-faceted approach to understand and evaluate the compound's properties (Devi et al., 2021).
properties
IUPAC Name |
(2S,3S)-2,3-dihydroxybutanedioic acid;2-[(3R)-piperidin-3-yl]isoindole-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2.C4H6O6/c16-12-10-5-1-2-6-11(10)13(17)15(12)9-4-3-7-14-8-9;5-1(3(7)8)2(6)4(9)10/h1-2,5-6,9,14H,3-4,7-8H2;1-2,5-6H,(H,7,8)(H,9,10)/t9-;1-,2-/m10/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLKBDTIEQFGGKV-VXLLBCKSSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)N2C(=O)C3=CC=CC=C3C2=O.C(C(C(=O)O)O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](CNC1)N2C(=O)C3=CC=CC=C3C2=O.[C@H]([C@@H](C(=O)O)O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O8 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90720841 | |
Record name | (2S,3S)-2,3-Dihydroxybutanedioic acid--2-[(3R)-piperidin-3-yl]-1H-isoindole-1,3(2H)-dione (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90720841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
380.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
886588-62-1 | |
Record name | 1H-Isoindole-1,3(2H)-dione, 2-(3R)-3-piperidinyl-, (2S,3S)-2,3-dihydroxybutanedioate (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=886588-62-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2S,3S)-2,3-Dihydroxysuccinic acid - 2-((3R)-piperidin-3-yl)-1H-isoindole-1,3(2H)-dione (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0886588621 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (2S,3S)-2,3-Dihydroxybutanedioic acid--2-[(3R)-piperidin-3-yl]-1H-isoindole-1,3(2H)-dione (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90720841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2S,3S)-2,3-dihydroxysuccinic acid - 2-[(3R)-piperidin-3-yl]-1H-isoindole-1,3(2H)-dione (1:1) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.220.882 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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